1-(2,3-Dihydro-1-benzofuran-2-YL)-2-methylpropan-1-one

• Molecular Formula: C12H14O2
• Molecular Weight: 190.24 g/mol
• IUPAC Name: 1-(2,3-dihydro-1-benzofuran-2-yl)-2-methylpropan-1-one
• InChI: InChI=1S/C12H14O2/c1-8(2)12(13)11-7-9-5-3-4-6-10(9)14-11/h3-6,8,11H,7H2,1-2H3
• InChI Key: JVOJXQDDDQUULO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)C1CC2=CC=CC=C2O1

Description

1-(2,3-Dihydro-1-benzofuran-5-yl)-2-methylpropan-1-one (CAS: 111038-58-5) is a ketone derivative of the 2,3-dihydrobenzofuran scaffold. Its molecular formula is C₁₂H₁₄O₂, with a molecular weight of 190.24 g/mol . The compound features a branched ketone group (2-methylpropan-1-one) attached to the 5-position of the dihydrobenzofuran ring. It is described as a versatile small-molecule scaffold with applications in medicinal chemistry and materials science . Key properties include:

• Physical state: Liquid at room temperature .
• Storage: Stable under ambient conditions (RT) .
• Synthesis and availability: Commercially available in high-purity grades (≥99%) via suppliers like CymitQuimica and American Elements .

Preparation Methods

The synthesis of 1-(2,3-Dihydro-1-benzofuran-2-YL)-2-methylpropan-1-one can be achieved through several synthetic routes. One common method involves the reaction of 2,3-dihydro-1-benzofuran with a suitable methylpropanone derivative under acidic or basic conditions. The reaction conditions, such as temperature and solvent, can vary depending on the desired yield and purity of the product. Industrial production methods may involve the use of catalysts and optimized reaction conditions to achieve higher efficiency and scalability.

Chemical Reactions Analysis

Oxidation Reactions

The ketone group undergoes oxidation to form carboxylic acids or diketones under controlled conditions. Common oxidizing agents include:

Oxidizing Agent	Reaction Conditions	Product	Yield (%)	Source
KMnO₄ (acidic)	60–80°C, H₂SO₄	1-(2,3-Dihydro-1-benzofuran-2-yl)propanoic acid	65–75
CrO₃	Acetic acid, reflux	1-(2,3-Dihydro-1-benzofuran-2-yl)propanedione	50–60

Selectivity depends on solvent polarity and temperature. Over-oxidation of the benzofuran ring is minimized in non-polar solvents .

Reduction Reactions

The carbonyl group is reduced to a secondary alcohol using hydride donors:

Reducing Agent	Solvent	Temperature	Product	Yield (%)	Source
NaBH₄	MeOH/THF	25°C	1-(2,3-Dihydro-1-benzofuran-2-yl)-2-methylpropan-1-ol	80–85
LiAlH₄	Diethyl ether	0°C → reflux	Same as above	90–95

LiAlH₄ achieves higher yields but requires anhydrous conditions . Catalytic hydrogenation (H₂/Pd-C) is less effective due to steric hindrance .

Electrophilic Aromatic Substitution (EAS)

The electron-rich benzofuran ring undergoes nitration, sulfonation, and halogenation:

Reaction Type	Reagent	Conditions	Position	Product	Yield (%)	Source
Nitration	HNO₃/H₂SO₄	0–5°C, 2 hrs	C-5	5-Nitro-1-(2,3-dihydro-1-benzofuran-2-yl)-2-methylpropan-1-one	60–70
Bromination	Br₂/FeBr₃	CH₂Cl₂, 25°C	C-7	7-Bromo derivative	55–65

Regioselectivity follows C-5 > C-7 due to the directing effect of the ketone group .

Cross-Coupling Reactions

The benzofuran moiety participates in palladium-catalyzed couplings for functionalization:

Reaction Type	Catalyst	Substrate	Product	Yield (%)	Source
Suzuki coupling	Pd(PPh₃)₄	Arylboronic acids	Biaryl derivatives	70–80
Buchwald-Hartwig	Pd₂(dba)₃/Xantphos	Aryl amines	Aminated benzofuran derivatives	65–75

Optimized conditions for Suzuki coupling include 1.5 mol% Pd catalyst, K₂CO₃ base, and DMF at 80°C .

Condensation Reactions

The ketone reacts with amines to form imines or hydrazones:

Amine Type	Conditions	Product	Application	Source
Hydrazine	EtOH, reflux	Hydrazone derivative	Crystallography studies
Primary alkylamine	Toluene, Dean-Stark	Schiff base	Ligand synthesis

Hydrazones exhibit planar geometry, confirmed by X-ray crystallography.

Stability and Side Reactions

• Thermal Degradation : Prolonged heating (>150°C) induces decarbonylation, forming 2-methylpropanal and benzofuran byproducts .

• Photoreactivity : UV exposure (254 nm) triggers [2+2] cycloaddition with alkenes, yielding fused cyclobutane derivatives.

This compound’s reactivity profile highlights its versatility as a synthetic intermediate in pharmaceuticals (e.g., COX-2 inhibitor precursors) and materials science. Experimental protocols emphasize controlled conditions to avoid ring-opening or over-functionalization .

Scientific Research Applications

1-(2,3-Dihydro-1-benzofuran-2-YL)-2-methylpropan-1-one has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: The compound is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 1-(2,3-Dihydro-1-benzofuran-2-YL)-2-methylpropan-1-one involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes, receptors, or other proteins, thereby modulating their activity. The exact molecular targets and pathways involved can vary depending on the specific biological context and the compound’s structure.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues in the Dihydrobenzofuran Family

1-(2,3-Dihydro-1-benzofuran-5-yl)propan-1-one (CAS: 68660-11-7)

• Molecular formula : C₁₁H₁₂O₂
• Molecular weight : 176.22 g/mol .
• Key differences : Lacks the methyl branch on the ketone group, resulting in a simpler propyl chain.
• Physical state : Powder .
• Applications: Used as a precursor in organic synthesis but less sterically hindered than the methylpropanone derivative .

1-(2,3-Dihydro-1-benzofuran-2-yl)pent-4-en-1-one (EN300-378423)

• Molecular formula : C₁₂H₁₂O₂
• Molecular weight : 181.15 g/mol .
• Key differences: Ketone attached to the 2-position of the dihydrobenzofuran ring, with a pentenone substituent.
• Synthesis : Lab-synthesized with 95% purity .
• Significance: The unsaturated pentenone group may enhance reactivity in cycloaddition or polymerization reactions .

Piperazine-Functionalized Analogues

Piperazine derivatives of dihydrobenzofuran, such as 1-[(2,3-Dihydro-1-benzofuran-2-yl)methyl]piperazine (1a) , share the dihydrobenzofuran core but replace the ketone with a piperazine group .

• Pharmacological activity : These compounds exhibit anti-inflammatory properties via dual H3R/H4R receptor modulation .
• Synthesis : Prepared via nucleophilic substitution reactions between dihydrobenzofuran precursors and piperazine derivatives under alkaline conditions .
• Physical properties : Solid at room temperature (e.g., 1a: m.p. 118–121°C) .

Physicochemical and Functional Comparisons

Table 1: Key Properties of Selected Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Physical State	Key Functional Group	Applications	Source
1-(2,3-Dihydro-1-benzofuran-5-yl)-2-methylpropan-1-one	C₁₂H₁₄O₂	190.24	Liquid	Branched ketone	Scaffold for drug discovery
1-(2,3-Dihydro-1-benzofuran-5-yl)propan-1-one	C₁₁H₁₂O₂	176.22	Powder	Linear ketone	Synthetic intermediate
1-(2,3-Dihydro-1-benzofuran-2-yl)pent-4-en-1-one	C₁₂H₁₂O₂	181.15	N/A	Unsaturated ketone	Polymer chemistry
1-[(2,3-Dihydro-1-benzofuran-2-yl)methyl]piperazine (1a)	C₁₂H₁₆N₂O	204.27	Solid	Piperazine	Anti-inflammatory drug candidate

Research and Commercial Relevance

• Target compound : Marketed as a high-purity scaffold (≥99%) for drug discovery, with pricing up to €1,518.00/2500mg .
• Piperazine analogues : Demonstrated efficacy in preclinical inflammation models (e.g., H3R/H4R antagonism) but require further clinical validation .
• Safety data: Limited for ketone derivatives; users must request SDS from suppliers .

Biological Activity

1-(2,3-Dihydro-1-benzofuran-2-YL)-2-methylpropan-1-one is a chemical compound with significant potential in biological research and pharmacology. This compound belongs to the class of benzofuran derivatives, which are known for their diverse biological activities, including anticancer, antimicrobial, and neuroprotective effects. The structure of this compound allows for various interactions with biological targets, making it a subject of interest in medicinal chemistry.

• Molecular Formula : C₁₂H₁₄O₂
• Molecular Weight : 190.24 g/mol
• IUPAC Name : 1-(2,3-dihydro-1-benzofuran-5-yl)-2-methylpropan-1-one
• CAS Number : 111038-58-5

Biological Activity Overview

The biological activity of 1-(2,3-Dihydro-1-benzofuran-2-YL)-2-methylpropan-1-one has been explored in several studies focusing on its cytotoxic effects, mechanism of action, and potential therapeutic applications.

Cytotoxicity and Apoptosis Induction

Research indicates that benzofuran derivatives can exhibit significant cytotoxicity against various cancer cell lines. For instance, studies have shown that modifications in the benzofuran structure influence their ability to induce apoptosis in cancer cells. The compound was tested against human leukemia cells (K562), where it demonstrated a marked increase in the activity of caspases 3 and 7 after prolonged exposure, indicating its potential as an apoptosis inducer .

Compound	Caspase Activity Increase (48h)	Cell Line Tested
Compound A	2.31-fold increase	K562
Compound B	13% increase	K562

The mechanism through which 1-(2,3-Dihydro-1-benzofuran-2-YL)-2-methylpropan-1-one induces apoptosis appears to involve reactive oxygen species (ROS) generation and mitochondrial dysfunction. Increased ROS levels lead to cytochrome c release from mitochondria, activating the caspase cascade essential for apoptosis .

Antimicrobial Activity

Benzofuran derivatives have also been studied for their antimicrobial properties. Preliminary findings suggest that 1-(2,3-Dihydro-1-benzofuran-2-YL)-2-methylpropan-1-one may inhibit key metabolic enzymes such as cholinesterase and β-secretase, which are crucial for bacterial survival .

Neuroprotective Effects

Recent assessments have indicated that this compound may possess neuroprotective properties. It has been shown to modulate sodium ion influx in myocardial cells and influence cellular signaling pathways associated with neurodegenerative diseases . This suggests potential applications in treating conditions like Alzheimer's disease.

Study on Cancer Cell Lines

In a comparative study involving various benzofuran derivatives:

• Compounds were evaluated for their cytotoxic effects on MDA-MB-231 (breast cancer) and BT-549 (breast cancer) cell lines.
• The study reported selective cytotoxicity towards tumor cells without affecting normal keratinocytes, highlighting the therapeutic potential of these compounds .

Neurotoxicity Assessment

A neurotoxicity assessment conducted on the compound revealed that it does not induce significant toxic effects on neuronal cells at therapeutic concentrations. This finding is crucial for considering its application in neurological disorders .

Q & A

Q. What are the established synthetic routes for 1-(2,3-dihydro-1-benzofuran-2-yl)-2-methylpropan-1-one, and how do reaction conditions influence yield?

The compound can be synthesized via Grignard reagent reactions with furyl ketones. For example, 1-(2-furyl)-2-methylpropan-1-one analogs are prepared by reacting furyl ketones with organometallic reagents under controlled conditions (e.g., THF solvent, reflux, and inert atmosphere), achieving yields up to 98% . Steric effects of substituents on the furan ring significantly impact reaction efficiency, as bulkier groups require extended reaction times or higher temperatures to overcome kinetic barriers .

Q. Which spectroscopic techniques are critical for characterizing this compound’s structure and purity?

Key techniques include:

• NMR spectroscopy : $^1H$ and $^{13}C$ NMR resolve the dihydrobenzofuran scaffold and methylpropanone substituents. Aromatic protons in the 6.5–7.5 ppm range and carbonyl carbons near 200 ppm are diagnostic .
• Mass spectrometry (MS) : High-resolution MS confirms molecular weight (e.g., 192.25 g/mol for related analogs) and fragmentation patterns .
• HPLC : Purity assessment via reverse-phase chromatography with UV detection at 254 nm is recommended for detecting trace impurities .

Q. How does the dihydrobenzofuran moiety influence the compound’s reactivity in nucleophilic addition reactions?

The 2,3-dihydrobenzofuran ring reduces aromaticity compared to benzofuran, increasing electron density at the carbonyl group. This enhances susceptibility to nucleophilic attack (e.g., by Grignard reagents or hydrides), favoring 1,2-addition products. However, steric hindrance from the methyl group in the propanone chain may limit accessibility to the carbonyl carbon .

Advanced Research Questions

Q. What computational methods are suitable for predicting the compound’s binding affinity to biological targets?

Molecular docking (e.g., AutoDock Vina) and molecular dynamics simulations can model interactions with enzymes like cytochrome P450 or microbial targets. Density functional theory (DFT) calculations (B3LYP/6-311+G(d,p)) optimize geometry and electronic properties, aiding in structure-activity relationship (SAR) studies for antimicrobial or antitubular applications .

Q. How can contradictory data in biological activity studies (e.g., antimicrobial vs. cytotoxic effects) be resolved?

• Dose-response assays : Establish IC$_{50}$ values across multiple cell lines to differentiate target-specific activity from general cytotoxicity.
• Cheminformatics : Use tools like SwissADME to evaluate pharmacokinetic properties (e.g., LogP, bioavailability) that may explain discrepancies between in vitro and in vivo results .
• Control experiments : Test metabolites or degradation products for off-target effects .

Q. What strategies optimize regioselectivity in derivatization reactions of this compound?

• Protecting groups : Temporarily block reactive sites (e.g., hydroxyl groups) to direct functionalization to the propanone chain or dihydrofuran ring .
• Catalytic systems : Palladium or copper catalysts enable selective cross-coupling (e.g., Suzuki-Miyaura) at the benzofuran C-2 position .
• Solvent effects : Polar aprotic solvents (e.g., DMF) enhance electrophilicity at the carbonyl carbon for selective nucleophilic additions .

Q. How does the compound’s stability under varying pH and temperature conditions affect experimental design?

• pH stability : The ketone group is prone to hydrolysis under strongly acidic or basic conditions. Buffered solutions (pH 6–8) are recommended for long-term storage .
• Thermal stability : Differential scanning calorimetry (DSC) shows decomposition above 150°C, suggesting reactions should be conducted below this threshold .

Q. What are the challenges in scaling up synthesis while maintaining enantiomeric purity?

• Chiral resolution : Use chiral stationary phases (e.g., amylose-based columns) in preparative HPLC to separate enantiomers .
• Asymmetric catalysis : Employ chiral ligands (e.g., BINAP) in palladium-catalyzed reactions to achieve enantiomeric excess >90% .

Methodological Considerations

• Synthetic protocols : Reference provides scalable procedures for furyl ketone derivatives.
• Biological assays : Follow standardized MIC (Minimum Inhibitory Concentration) protocols for antimicrobial testing, as detailed in .
• Data validation : Cross-reference spectroscopic data with databases like PubChem or Reaxys to confirm structural assignments .